Cas no 1378860-35-5 (3-(3-fluoro-2-methylphenyl)pentan-3-ol)

• Product Name: 3-(3-fluoro-2-methylphenyl)pentan-3-ol
• CAS No: 1378860-35-5
• MF: C₁₂H₁₇FO
• MW: 196.261187314987
• MDL: MFCD20528655
• CID: 5159895
• Update Time: 2026-03-04

3-(3-fluoro-2-methylphenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2-methylphenyl)pentan-3-ol

• MDL： MFCD20528655
• Inchi： 1S/C12H17FO/c1-4-12(14,5-2)10-7-6-8-11(13)9(10)3/h6-8,14H,4-5H2,1-3H3
• InChI Key： XBKNWYJEZIOSBQ-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=CC(F)=C1C)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(3-fluoro-2-methylphenyl)pentan-3-ol

3-(3-Fluoro-2-Methylphenyl)Pentan-3-Ol: A Comprehensive Overview

The compound 3-(3-fluoro-2-methylphenyl)pentan-3-ol (CAS No. 1378860-35-5) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tertiary alcohols, characterized by its hydroxyl group (-OH) attached to a carbon atom that is connected to three other carbon atoms. The molecule's structure consists of a pentane backbone with a hydroxyl group at the third carbon, and a substituted phenyl group at the same position. The phenyl group is further substituted with a fluorine atom at the third position and a methyl group at the second position, making it a highly functionalized aromatic ring.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and material science. The presence of the fluorine atom in 3-(3-fluoro-2-methylphenyl)pentan-3-ol introduces unique electronic properties, such as increased lipophilicity and enhanced stability, which are highly desirable in pharmaceutical applications. Additionally, the methyl group substitution further modulates the molecule's physical and chemical properties, making it suitable for a wide range of applications.

One of the most promising areas of research involving 3-(3-fluoro-2-methylphenyl)pentan-3-ol is its role as an intermediate in organic synthesis. Its structure allows for easy modification at various positions, enabling the creation of more complex molecules with tailored functionalities. For instance, researchers have explored its use in synthesizing bioactive compounds with potential anti-inflammatory and antioxidant properties. These findings underscore the compound's versatility and its potential to contribute to the development of novel therapeutic agents.

Another significant aspect of 3-(3-fluoro-2-methylphenyl)pentan-3-ol is its application in materials science. The compound's unique combination of hydroxyl and aromatic groups makes it an ideal candidate for use in polymer synthesis and surface modification. Recent studies have demonstrated its ability to enhance the mechanical properties of polymers while maintaining their flexibility, which could lead to innovative materials for industries such as electronics and automotive manufacturing.

The synthesis of 3-(3-fluoro-2-methylphenyl)pentan-3-ol involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. One common approach involves the Friedel-Crafts alkylation reaction, where a substituted benzene ring is alkylated with an appropriate reagent to introduce the pentanediol moiety. This method has been optimized in recent years to improve yield and reduce reaction time, making it more feasible for large-scale production.

In terms of safety and environmental impact, 3-(3-fluoro-2-methylphenyl)pentan-3-ol has been classified as non-hazardous under standard conditions. However, proper handling procedures should still be followed to ensure worker safety and minimize environmental exposure. Research into its biodegradation pathways has shown that it can be effectively broken down by microbial action under aerobic conditions, further supporting its safe use in industrial applications.

Looking ahead, the continued exploration of fluorinated aromatic alcohols like 3-(3-fluoro-2-methylphenyl)pentan-3-ol is expected to yield even more groundbreaking discoveries. With advancements in computational chemistry and high-throughput screening techniques, researchers are now better equipped to design and synthesize molecules with precise functionalities tailored to specific applications.

In conclusion, CAS No 1378860-35-5, or 3-(3-fluoro-2-methylphenyl)pentan-3-Ol, stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique structure, combined with recent advancements in synthetic methods and application research, positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond.